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Compound Name: Photoclick sphingosine

Cat. No.: B3026149 Get Quote
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Introduction
Sphingolipids are a critical class of lipids in the central nervous system (CNS), acting as both

structural components of cell membranes and key signaling molecules. Their metabolic

pathways are complex and tightly regulated, and dysregulation is implicated in various

neurological disorders. Photoclick sphingosine (pacSph) is a powerful chemical probe for

investigating sphingolipid metabolism and interactions in live cells. This bifunctional molecule

incorporates a photo-activatable diazirine group and a clickable alkyne moiety. The alkyne

group allows for the visualization of sphingolipid metabolism and trafficking via copper-

catalyzed or strain-promoted azide-alkyne cycloaddition ("click chemistry"). The diazirine group

enables UV-light-inducible covalent cross-linking of the sphingosine analog to interacting

proteins, facilitating the identification and characterization of sphingolipid-binding proteins.

These application notes provide detailed protocols for the use of photoclick sphingosine in

neuroscience research, with a focus on metabolic labeling and the study of sphingosine-1-

phosphate (S1P) signaling.

Applications in Neuroscience Research
Visualization of Sphingolipid Metabolism and Trafficking: Trace the metabolic fate of

sphingosine into downstream sphingolipids such as ceramide and sphingomyelin within

neurons and glial cells. This allows for the study of subcellular lipid distribution and transport

dynamics in axons, dendrites, and synapses.
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Identification of Sphingolipid-Interacting Proteins: Utilize the photo-crosslinking capability to

identify novel protein interactors of sphingosine and its metabolites in a spatiotemporal

manner within neural cells.

Investigation of Sphingosine-1-Phosphate (S1P) Signaling: As a precursor to S1P,

photoclick sphingosine can be used to study the synthesis and downstream signaling of

this important neuromodulator. S1P signaling plays a crucial role in neurogenesis, neuronal

survival, synaptic transmission, and glial cell function.[1][2]

Quantitative Data Summary
S1P Receptor Subtype Expression in Neural Tissues
The response of neural cells to S1P is dictated by the expression profile of its five G protein-

coupled receptors (S1PRs).[1][3] Understanding the relative abundance of these receptors is

crucial for interpreting experimental results.
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Receptor Subtype

Relative mRNA
Expression in Rat
Dorsal Root
Ganglia (DRG)[4]

Predominant
Subcellular
Localization in
Mouse Cortex
Synapses[5]

Notes

S1PR1 High Extrasynaptic

Highly expressed in

the majority of single

sensory neurons.[3][4]

S1PR2 Moderate

Ubiquitous, enriched

3-fold in presynaptic

zone vs. post- and

extrasynaptic zones

Functionally active in

cultured neurons,

inhibiting spontaneous

activity.[6]

S1PR3 Highest

Not efficiently

detected in synaptic

fractions

Most highly expressed

S1PR in the whole

DRG.[3][4]

S1PR4 Low

Ubiquitous, enriched

4-fold in presynaptic

zone vs. post- and

extrasynaptic zones

Functionally active in

cultured neurons,

inhibiting spontaneous

activity.[6]

S1PR5 Low

Not efficiently

detected in synaptic

fractions

-

Functional Concentration of S1P in Neurons
Parameter Value Cell Type Reference

IC50 for inhibition of

spontaneous neuronal

activity

38 nmol/L

Mixed cortical and

hippocampal primary

neurons

[6]

Signaling Pathways
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Sphingolipid Metabolism and Photoclick Sphingosine
Incorporation
The following diagram illustrates the metabolic pathway of sphingosine and the points of

incorporation and utility of photoclick sphingosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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